Cas no 213765-79-8 (4-(butan-2-yl)aminobenzonitrile)

• Product Name: 4-(butan-2-yl)aminobenzonitrile
• CAS No: 213765-79-8
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 1400647
• PubChem ID: 12143378
• Update Time: 2025-04-20

4-(butan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(1-methylpropyl)amino]-
• 4-(butan-2-yl)aminobenzonitrile
• 4-[(butan-2-yl)amino]benzonitrile
• 213765-79-8
• SCHEMBL8690253
• EN300-164058
• AKOS000238738

• Inchi： 1S/C11H14N2/c1-3-9(2)13-11-6-4-10(8-12)5-7-11/h4-7,9,13H,3H2,1-2H3
• InChI Key： CRFGUGGRDSWGII-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82